Cas no 1000546-06-4 (2-(6-chloro-5-methylpyridin-3-yl)acetic acid)

• Product Name: 2-(6-chloro-5-methylpyridin-3-yl)acetic acid
• CAS No: 1000546-06-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD09925187
• CID: 2083384
• PubChem ID: 55267357
• Update Time: 2025-05-20

2-(6-chloro-5-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-5-METHYL-3-PYRIDINEACETIC ACID
• 2-(6-chloro-5-methylpyridin-3-yl)acetic acid
• 2-(6-chloro-5-methylpyridin-3-yl)aceticacid
• SCHEMBL12302582
• HS-3177
• (6-chloro-5-methylpyridin-3-yl)acetic acid
• AKOS006313154
• BLMQSKNWZLCAEW-UHFFFAOYSA-N
• EN300-1967051
• DB-197207
• 1000546-06-4

• MDL： MFCD09925187
• Inchi： 1S/C8H8ClNO2/c1-5-2-6(3-7(11)12)4-10-8(5)9/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： BLMQSKNWZLCAEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(=O)O

Computed Properties

• Exact Mass: 185.024356g/mol
• Monoisotopic Mass: 185.024356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.61g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-chloro-5-methylpyridin-3-yl)acetic acid

Introduction to 2-(6-Chloro-5-methylpyridin-3-yl)acetic Acid (CAS No. 1000546-06-4)

2-(6-Chloro-5-methylpyridin-3-yl)acetic acid (CAS No. 1000546-06-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(6-chloro-5-methylpyridin-3-yl)acetic acid consists of a pyridine ring substituted with a chlorine atom and a methyl group, along with an acetic acid moiety. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 2-(6-chloro-5-methylpyridin-3-yl)acetic acid in the context of drug discovery. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in the progression of certain diseases. This finding suggests that 2-(6-chloro-5-methylpyridin-3-yl)acetic acid could serve as a lead compound for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 2-(6-chloro-5-methylpyridin-3-yl)acetic acid has also been explored for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and inhibit the growth of cancer cells in vitro. These findings are particularly relevant given the increasing need for new treatments for inflammatory diseases and cancer.

The pharmacokinetic and pharmacodynamic properties of 2-(6-chloro-5-methylpyridin-3-yl)acetic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Moreover, its low toxicity and high selectivity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(6-chloro-5-methylpyridin-3-yl)acetic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic applications, 2-(6-chloro-5-methylpyridin-3-yl)acetic acid has also found use in other areas of research. For example, it serves as a valuable tool in biochemical assays for studying enzyme kinetics and substrate specificity. Its unique chemical structure makes it an excellent probe for investigating the interactions between small molecules and biological targets.

In conclusion, 2-(6-chloro-5-methylpyridin-3-yl)acetic acid (CAS No. 1000546-06-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, combined with its promising biological activities, make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.